Cas no 119179-87-2 ((2R,5S)-5-ethyl-2-methylpiperidine)

• Product Name: (2R,5S)-5-ethyl-2-methylpiperidine
• CAS No: 119179-87-2
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD30256756
• CID: 1208489
• PubChem ID: 7059660
• Update Time: 2025-06-14

(2R,5S)-5-ethyl-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 5-ethyl-2-methyl-, cis-
• (2R,5S)-5-ethyl-2-methylpiperidine
• 119179-87-2
• EN300-208639
• cis-5-Ethyl-2-methylpiperidine
• 1820575-56-1

• MDL： MFCD30256756
• Inchi： 1S/C8H17N/c1-3-8-5-4-7(2)9-6-8/h7-9H,3-6H2,1-2H3/t7-,8+/m1/s1
• InChI Key： XOFNHZHCGBPVGJ-SFYZADRCSA-N
• SMILES： N1C[C@@H](CC)CC[C@H]1C

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Additional information on (2R,5S)-5-ethyl-2-methylpiperidine

Recent Advances in the Study of (2R,5S)-5-ethyl-2-methylpiperidine (CAS: 119179-87-2) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (2R,5S)-5-ethyl-2-methylpiperidine (CAS: 119179-87-2) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral piperidine derivative serves as a crucial building block in the synthesis of various bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs. Recent studies have focused on its role as a key intermediate in the synthesis of novel sigma receptor ligands and its potential applications in pain management and neurological disorders.

Structural analysis of (2R,5S)-5-ethyl-2-methylpiperidine reveals its importance in molecular recognition processes. The stereospecific configuration at the 2- and 5-positions significantly influences its binding affinity to biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this specific stereoisomer shows 3-5 times higher binding affinity to σ1 receptors compared to its stereoisomers, making it particularly valuable for developing selective sigma receptor modulators.

Recent synthetic methodology developments have significantly improved the production efficiency of (2R,5S)-5-ethyl-2-methylpiperidine. A team at MIT reported in 2024 a novel asymmetric synthesis route using chiral auxiliaries that achieved 92% enantiomeric excess with 85% overall yield, representing a substantial improvement over previous methods. This advancement has important implications for scaling up production while maintaining the high stereochemical purity required for pharmaceutical applications.

Pharmacological studies have revealed promising therapeutic potential for derivatives of (2R,5S)-5-ethyl-2-methylpiperidine. Research published in Neuropharmacology (2024) demonstrated that certain N-substituted derivatives exhibit potent neuroprotective effects in models of Parkinson's disease, reducing dopaminergic neuron loss by up to 60% in animal models. These effects appear to be mediated through modulation of mitochondrial function and reduction of oxidative stress, suggesting potential applications in neurodegenerative diseases.

The compound's metabolic stability and pharmacokinetic properties have been the subject of recent investigations. A 2024 ADME study published in Xenobiotica showed that (2R,5S)-5-ethyl-2-methylpiperidine derivatives generally exhibit favorable blood-brain barrier penetration with moderate plasma protein binding (60-75%) and acceptable metabolic stability in human liver microsomes. These characteristics make the scaffold particularly attractive for CNS drug development.

Emerging applications in pain management have been reported in recent preclinical studies. Derivatives of (2R,5S)-5-ethyl-2-methylpiperidine have shown potent antinociceptive effects in neuropathic pain models, with some compounds demonstrating efficacy comparable to gabapentin but with improved side effect profiles. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under review for publication.

Future research directions for (2R,5S)-5-ethyl-2-methylpiperidine include exploration of its potential in combination therapies and further optimization of its pharmacological properties. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with anticipated IND filings in 2025-2026 for indications ranging from neuropathic pain to cognitive enhancement in neurodegenerative diseases.